N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C19H26N6OS2 and its molecular weight is 418.58. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Insecticidal Activity
Research has been conducted on the synthesis of innovative heterocycles incorporating thiadiazole moieties, evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. Such studies demonstrate the potential of these compounds in agricultural pest management, highlighting their utility in developing new insecticidal formulations (Fadda et al., 2017).
Antimicrobial Applications
Compounds with pyrazolo[3,4-d]pyrimidine moieties have been synthesized and evaluated for their antimicrobial properties. This underscores their potential in addressing microbial resistance and developing new antimicrobial agents, which is crucial for pharmaceutical research and public health (Abu-Melha, 2013).
Antitumor Activity
Novel acetamide, pyrrole, pyrrolopyrimidine, and other derivatives containing pyrazole moieties have been developed and tested for antitumor activity. This research signifies the compound's potential in cancer treatment, offering a pathway to new therapeutic agents (Alqasoumi et al., 2009).
Antioxidant Activity
The synthesis and evaluation of new heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety for antioxidant activity have been explored. These studies highlight the compound's relevance in developing treatments that mitigate oxidative stress, a factor in many chronic diseases (El‐Mekabaty, 2015).
Anti-inflammatory and Chemotherapeutic Applications
Research into the synthesis of chalcones and thiophene derivatives has indicated their utility in creating compounds with significant anti-inflammatory and antioxidant activities. These compounds are integral to developing new chemotherapeutic options, emphasizing the broader pharmaceutical applications of such chemical structures (Shehab et al., 2018).
properties
IUPAC Name |
N-[2-[6-ethylsulfanyl-4-(2-methylpropylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6OS2/c1-4-27-19-23-17(21-11-13(2)3)15-12-22-25(18(15)24-19)8-7-20-16(26)10-14-6-5-9-28-14/h5-6,9,12-13H,4,7-8,10-11H2,1-3H3,(H,20,26)(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUGHWKNROLOVCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC(=C2C=NN(C2=N1)CCNC(=O)CC3=CC=CS3)NCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N6OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.